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molecular formula C10H11ClO2 B1588269 Ethyl 2-(3-chlorophenyl)acetate CAS No. 14062-29-4

Ethyl 2-(3-chlorophenyl)acetate

Cat. No. B1588269
CAS RN: 14062-29-4
M. Wt: 198.64 g/mol
InChI Key: SLNHJHHDMDGTGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08921591B2

Procedure details

m-Chlorotoluene (1.89 g), ethanol (46 mg), di-tert-butyl peroxide (73 mg, 1 equivalent), and Pd(Xantphos)Cl2 (3.8 mg, 1 mol %) were added into a reaction kettle, into which 10 atm carbon monoxide was introduced. The reaction was heated to 120° C., and stirred at this constant temperature for 16 h. After the reaction was completed, carbon monoxide was discharged, and 82 mg ethyl m-chlorophenylacetate was obtained by column chromatography, in a yield of 83%. 1HNMR (400 MHz, CDCl3) δ 1.24 (t, J=7.2 Hz, 3H), 3.58 (s, 2H), 4.13 (q, J=7.2 Hz, 2H), 7.15-7.18 (m, 1H), 7.24-7.26 (m, 1H), 7.29 (s, 1H); 13CNMR (100 MHz, CDCl3) δ 14.2, 40.9, 61.1, 127.3, 127.5, 129.5, 129.8, 134.3, 135.9, 170.9; HRMS (ESI) calcd. for C10H11ClNaO2 [M+Na]: 221.0340. found: 221.0342. The ethyl m-chlorophenylacetate obtained was dissolved in 1,4-dioxane. 6 N sodium hydroxide solution was added, and the reaction was heated to 60° C. After 2 h of reaction, the pH value was adjusted to 1 by adding 2 N hydrochloric acid. After removing the organic solvent under reduced pressure, 64 mg product m-chlorophenylacetic acid was obtained by extraction with ethyl acetate, and the yield of hydrolysis was 91%.
Name
m-Chlorotoluene
Quantity
1.89 g
Type
reactant
Reaction Step One
Name
di-tert-butyl peroxide
Quantity
73 mg
Type
reactant
Reaction Step One
[Compound]
Name
Pd(Xantphos)Cl2
Quantity
3.8 mg
Type
reactant
Reaction Step One
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
46 mg
Type
reactant
Reaction Step One
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl m-chlorophenylacetate
Yield
83%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH3:8])[CH:5]=[CH:6][CH:7]=1.C(O[O:14][C:15]([CH3:18])(C)C)(C)(C)C.[C]=O.[CH2:21]([OH:23])C>>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:8][C:21]([O:14][CH2:15][CH3:18])=[O:23])[CH:5]=[CH:6][CH:7]=1 |^3:18|

Inputs

Step One
Name
m-Chlorotoluene
Quantity
1.89 g
Type
reactant
Smiles
ClC=1C=C(C=CC1)C
Name
di-tert-butyl peroxide
Quantity
73 mg
Type
reactant
Smiles
C(C)(C)(C)OOC(C)(C)C
[Compound]
Name
Pd(Xantphos)Cl2
Quantity
3.8 mg
Type
reactant
Smiles
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Name
ethanol
Quantity
46 mg
Type
reactant
Smiles
C(C)O
Step Two
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
stirred at this constant temperature for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was introduced

Outcomes

Product
Details
Reaction Time
 16 h
Name
ethyl m-chlorophenylacetate
Type
product
Smiles
ClC=1C=C(C=CC1)CC(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 82 mg
YIELD: PERCENTYIELD 83%
YIELD: CALCULATEDPERCENTYIELD 82.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.